![molecular formula C18H16N2O B5793651 2-ethoxy-4,6-diphenylpyrimidine](/img/structure/B5793651.png)
2-ethoxy-4,6-diphenylpyrimidine
Overview
Description
2-ethoxy-4,6-diphenylpyrimidine is a chemical compound that belongs to the pyrimidine family. It is a heterocyclic organic compound that contains two nitrogen atoms in its ring structure. This compound has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery.
Scientific Research Applications
Antiviral Activity
2-Ethoxy-4,6-diphenylpyrimidine and its derivatives have been explored for their antiviral activities. For example, 2,4-diamino-6-hydroxypyrimidines substituted at position 5 showed poor inhibitory activity against DNA viruses but markedly inhibited retrovirus replication in cell culture, indicating potential application in antiretroviral therapy (Hocková et al., 2003).
Pharmaceutical Applications
Pyrimidine derivatives, including this compound, have shown promising results in pharmaceutical research. For instance, a study synthesized a water-soluble form of a hydroxypyrimidine derivative, revealing its potential as a pharmaceutical substance for anti-inflammatory drugs (Kuvaeva et al., 2022).
Organic Chemistry and Synthesis
In organic chemistry, this compound is used in various synthetic processes. Weis and Vishkautsan (1984) demonstrated its use in the preparation and study of imine-enamine tautomerism (Weis & Vishkautsan, 1984). Also, its role in the synthesis of 2-amino- and 2-hydrazino-substituted 5-nitro-4,6-diphenylpyrimidines was studied, highlighting its utility in creating nitrogen-containing derivatives (Sedova et al., 2002).
Metal Complex Studies
The compound's interactions with metals have been explored, such as in the study of cyclometalated Rh(III) complexes based on 4,6-diphenylpyrimidine. These studies are crucial for understanding the optical and electrochemical properties of these complexes (Ivanova & Balashev, 2010).
Fluorescence and Sensor Applications
Research has also been conducted on the fluorescence properties of pyrimidine derivatives and their potential as sensors. For example, Wu et al. (2008) investigated the fluorescence properties of 4-aryl-6-phenylpyrimidin-2(1H)-ones and their efficient sensing of zinc ions, indicating potential applications in chemical sensing and fluorescence studies (Wu et al., 2008).
Mechanism of Action
Target of Action
The primary target of 2-ethoxy-4,6-diphenylpyrimidine is utrophin , a dystrophin paralogue . Utrophin upregulation offers a potential therapy for Duchenne muscular dystrophy, a fatal disease caused by the lack of the cytoskeletal protein dystrophin . Another target of this compound derivatives is Aurora kinase A (AURKA) , which plays a crucial role in cell division.
Mode of Action
The compound interacts with its targets, leading to changes in their activity. For instance, certain 4,6-diphenylpyrimidine derivatives have been found to inhibit AURKA activity .
Biochemical Pathways
The biochemical pathways affected by this compound are related to its targets. Inhibition of AURKA can lead to changes in cell cycle progression
Pharmacokinetics
The compound’s physicochemical and adme properties were mentioned as areas for improvement in the development of utrophin modulators .
Result of Action
The molecular and cellular effects of this compound’s action depend on its targets and the specific cellular context. For example, inhibition of AURKA can lead to the accumulation of cells in the G2/M phase of the cell cycle and trigger apoptosis .
Properties
IUPAC Name |
2-ethoxy-4,6-diphenylpyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O/c1-2-21-18-19-16(14-9-5-3-6-10-14)13-17(20-18)15-11-7-4-8-12-15/h3-13H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCIWIQLSTXQZTO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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